N-cyclohexyl-N'-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide

• IUPAC Name: N-cyclohexyl-N'-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C20H24N4O2S/c1-13-7-5-6-10-17(13)24-18(15-11-27-12-16(15)23-24)22-20(26)19(25)21-14-8-3-2-4-9-14/h5-7,10,14H,2-4,8-9,11-12H2,1H3,(H,21,25)(H,22,26)
• InChI Key: JXLMKDPWCHBXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)C(=O)NC4CCCCC4
• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol

Description

N-cyclohexyl-N'-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide, also known as CTOP, is a selective antagonist of the mu-opioid receptor. It has been widely used in scientific research to study the role of mu-opioid receptors in pain management, addiction, and other physiological processes.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of complex organic compounds like N-cyclohexyl-N'-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide often involve intricate processes and advanced analytical techniques. For instance, McLaughlin et al. (2016) reported on the synthesis and extensive analytical characterization of a similar compound, showcasing the importance of chromatographic, spectroscopic, and mass spectrometric platforms in identifying and differentiating such complex molecules. Their study highlights the potential mislabeling of research chemicals and the necessity of rigorous synthesis routes and analytical methods to ensure accurate identification (McLaughlin et al., 2016).

Heterocyclic Synthesis

In the realm of heterocyclic chemistry, the creation of novel compounds often leverages the properties of specific functional groups. For example, Morabia and Naliapara (2014) demonstrated a one-pot synthesis method for producing pyrazolo[1,5-a]pyrimidine derivatives, emphasizing the role of specific reactants and conditions in driving the formation of complex heterocycles. Their work sheds light on the methodologies that might be applicable to the synthesis of compounds similar to this compound, illustrating the nuances of heterocyclic compound synthesis (Morabia & Naliapara, 2014).

Catalysis and Green Chemistry

The development of catalysts for facilitating chemical reactions is a critical aspect of modern synthetic chemistry, especially in the synthesis of complex molecules. Wang et al. (2011) reported on a catalyst composed of Pd nanoparticles supported on mesoporous graphitic carbon nitride, demonstrating high activity and selectivity in hydrogenation reactions. Such catalysts could potentially be involved in the synthesis or modification of compounds like this compound, underlining the importance of catalyst development in the efficient and selective synthesis of complex organic molecules (Wang et al., 2011).